Angucyclines

Angucyclines are a class of antibiotics derived from the anguimycin natural product family, which display potent antimicrobial activity against various Gram-positive bacteria and some Gram-negative bacteria. These compounds exhibit unique chemical structures characterized by macrocyclic lactones, often featuring at least one oxygen bridge. Angucyclines possess broad-spectrum antibacterial properties and are known for their ability to inhibit bacterial protein synthesis, leading to cell death. They are particularly valuable in the treatment of infections caused by methicillin-resistant Staphylococcus aureus (MRSA) and other resistant strains. Due to their mechanism of action and favorable pharmacokinetic properties, angucyclines offer a promising therapeutic alternative for treating antibiotic-resistant infections. Their potential as anti-inflammatory agents is also being explored in various preclinical studies, making them a subject of interest in both clinical and research settings.